Cas no 1804209-79-7 (4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid)

• Product Name: 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid
• CAS No: 1804209-79-7
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4818104
• Update Time: 2025-08-05

4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H7NO4/c11-4-5-2-1-3-6-7(5)10-8(14-6)9(12)13/h1-3,11H,4H2,(H,12,13)
• InChI Key： CGYCZIQRFGDNMC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2=C1C=CC=C2CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 0.7
• Topological Polar Surface Area: 83.6

Additional information on 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid

4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid (CAS No. 1804209-79-7)

4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid, identified by the CAS number 1804209-79-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of biological activities. The presence of a hydroxymethyl group at the 4-position and a carboxylic acid moiety at the 2-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and material science applications.

The benzo[d]oxazole core is a privileged structure in medicinal chemistry, frequently incorporated into pharmacophores due to its ability to interact with biological targets such as enzymes and receptors. The hydroxymethyl substituent enhances the compound's solubility and potential for further derivatization, while the carboxylic acid group allows for salt formation and conjugation with other functional units. These features make 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives. Studies have demonstrated that modifications in this scaffold can lead to compounds with anti-inflammatory, antimicrobial, and anticancer properties. The hydroxymethyl group, in particular, has been shown to play a crucial role in modulating the binding affinity and selectivity of these molecules towards biological targets. For instance, research has highlighted its utility in developing kinase inhibitors, where the hydroxymethyl moiety contributes to optimal positioning within the active site of the target enzyme.

The carboxylic acid functionality at the 2-position of 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid offers additional opportunities for chemical manipulation. This group can be esterified, amidated, or used to form metal complexes, expanding its applicability in various synthetic pathways. Recent advances in medicinal chemistry have leveraged this property to develop prodrugs and conjugates that enhance bioavailability or targeted delivery. Such innovations underscore the importance of this compound as a precursor in drug development pipelines.

The synthesis of 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include cyclization reactions to form the benzo[d]oxazole ring system, followed by functional group interconversions to introduce the hydroxymethyl and carboxylic acid groups. Modern synthetic methodologies have refined these processes, enabling higher yields and purities while minimizing environmental impact. These improvements align with the broader trend toward sustainable chemistry practices in pharmaceutical research.

In the context of drug discovery, 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid has been investigated as a lead compound for several therapeutic areas. For example, its structural motif has been explored in the development of compounds targeting central nervous system disorders, where benzo[d]oxazole derivatives exhibit promising neuroprotective effects. Additionally, its derivatives have shown potential in modulating immune responses, making them relevant for immunomodulatory therapies. The versatility of this scaffold continues to drive exploration into its biological activities and potential clinical applications.

The chemical properties of 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid, including its solubility profile and stability under various conditions, are critical factors influencing its utility in pharmaceutical formulations. Research has focused on optimizing these properties through structural modifications to enhance drug-like characteristics such as bioavailability and metabolic stability. Advances in computational chemistry have further facilitated this process by allowing rapid screening of derivatives based on predicted physicochemical properties.

The role of computational methods in studying benzo[d]oxazole derivatives cannot be overstated. Molecular modeling techniques have been employed to elucidate binding interactions between these compounds and their biological targets at an atomic level. Such insights have guided rational design strategies aimed at improving potency and selectivity. The integration of experimental data with computational predictions has become indispensable in modern drug discovery workflows.

The future prospects for 4-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid are bright, with ongoing research expanding its applications across multiple domains. Innovations in synthetic chemistry continue to unlock new ways to functionalize this scaffold, while interdisciplinary collaborations between chemists, biologists, and pharmacologists promise to uncover novel therapeutic opportunities. As our understanding of biological systems evolves, compounds like this will remain at the forefront of efforts to develop innovative treatments for human diseases.